Cas no 1329610-93-6 (Pseudoephedroxane-d3)

• Product Name: Pseudoephedroxane-d3
• CAS No: 1329610-93-6
• MF: C₁₁H₁₃NO₂
• MW: 194.244908094406
• CID: 4552850
• Update Time: 2025-06-15

Pseudoephedroxane-d3 Chemical and Physical Properties

Names and Identifiers

• Pseudoephedroxane-d3

• Inchi： 1S/C11H13NO2/c1-8-10(14-11(13)12(8)2)9-6-4-3-5-7-9/h3-8,10H,1-2H3/t8-,10+/m0/s1/i2D3
• InChI Key： MNYARIILPGRTQL-HJRSCEKWSA-N
• SMILES： O1[C@@H](C2=CC=CC=C2)[C@H](C)N(C([2H])([2H])[2H])C1=O

Additional information on Pseudoephedroxane-d3

Professional Introduction to Pseudoephedroxane-d3 (CAS No: 1329610-93-6)

Pseudoephedroxane-d3, with the chemical registration number CAS No: 1329610-93-6, is a deuterated derivative of pseudoephedrine, a compound widely recognized for its pharmacological properties. This introduction delves into the compound's structural characteristics, its applications in scientific research, and its relevance in the context of contemporary biochemical studies.

The molecular structure of Pseudoephedroxane-d3 closely resembles that of its parent compound, pseudoephedrine, but with the substitution of deuterium atoms for hydrogen atoms in specific positions. This modification enhances the compound's stability and isotopic purity, making it an invaluable tool in analytical chemistry and pharmaceutical research. The deuterated form is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where it provides clearer and more distinct spectral data, facilitating precise molecular characterization.

In recent years, Pseudoephedroxane-d3 has found significant utility in the field of drug metabolism and pharmacokinetics. Its stable isotope labeling allows researchers to track metabolic pathways with high accuracy, aiding in the understanding of how drugs are processed within the body. This has been particularly beneficial in studying the metabolic fate of sympathomimetic amines, a class of compounds that includes pseudoephedrine and its derivatives. The insights gained from such studies are crucial for optimizing drug formulations and predicting potential side effects.

The pharmaceutical industry has also leveraged Pseudoephedroxane-d3 in the development of new therapeutic agents. By using this deuterated derivative as a reference standard, scientists can more accurately assess the efficacy and safety of novel compounds. Additionally, its role in mass spectrometry applications has been instrumental in identifying and quantifying trace amounts of pharmaceuticals in biological samples. This capability is particularly important in therapeutic drug monitoring and environmental monitoring scenarios.

Research published in leading biochemical journals highlights the importance of Pseudoephedroxane-d3 in studying enzyme kinetics and receptor binding interactions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated how deuterated analogs could provide insights into the binding mechanisms of enzymes involved in drug metabolism. The findings suggest that such derivatives could be used to develop more effective inhibitors or activators for therapeutic purposes.

The use of Pseudoephedroxane-d3 extends beyond academic research into industrial applications. In quality control laboratories, this compound serves as a benchmark for ensuring the purity and consistency of pharmaceutical products. Its isotopic signature allows for easy detection of impurities or degradation products, ensuring that medications meet stringent regulatory standards. This has been particularly relevant in the wake of global health crises where maintaining high-quality pharmaceuticals is paramount.

The environmental impact of pharmaceuticals is another area where Pseudoephedroxane-d3 plays a crucial role. By studying its degradation pathways and persistence in various ecosystems, researchers can better understand how drugs affect environmental health. This information is vital for developing sustainable pharmaceutical practices that minimize ecological harm while maximizing therapeutic benefits.

Future research directions involving Pseudoephedroxane-d3 include exploring its potential as a biomarker for diseases associated with metabolic dysregulation. Preliminary studies suggest that changes in deuterium incorporation patterns could indicate shifts in metabolic rates, offering a non-invasive diagnostic tool. Such advancements would not only enhance our understanding of disease mechanisms but also open new avenues for personalized medicine approaches.

In conclusion, Pseudoephedroxane-d3 (CAS No: 1329610-93-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its applications range from analytical chemistry and drug development to environmental science and disease diagnosis. As research continues to uncover new uses for this deuterated derivative, its importance as a tool for scientific inquiry is only set to grow.